Cas no 1831072-42-4 (4-Bromo-1H-pyrazole-1-carbonyl chloride)

• Product Name: 4-Bromo-1H-pyrazole-1-carbonyl chloride
• CAS No: 1831072-42-4
• MF: C₄H₂BrClN₂O
• MW: 209.428478717804
• CID: 6054112
• Update Time: 2025-06-26

4-Bromo-1H-pyrazole-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-pyrazole-1-carbonyl chloride

• Inchi： 1S/C4H2BrClN2O/c5-3-1-7-8(2-3)4(6)9/h1-2H
• InChI Key： OVFUTXCXTRNIMD-UHFFFAOYSA-N
• SMILES： C(Cl)(N1C=C(Br)C=N1)=O

Experimental Properties

• Density: 2.03±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 299.5±32.0 °C(Predicted)
• pka: -4.26±0.12(Predicted)

Additional information on 4-Bromo-1H-pyrazole-1-carbonyl chloride

4-Bromo-1H-pyrazole-1-carbonyl chloride (CAS No. 1831072-42-4)

The compound 4-Bromo-1H-pyrazole-1-carbonyl chloride (CAS No. 1831072-42-4) is a highly reactive intermediate commonly utilized in organic synthesis, particularly in the construction of heterocyclic compounds. This compound belongs to the class of pyrazole derivatives, which have garnered significant attention due to their versatile applications in medicinal chemistry, agrochemicals, and materials science. The pyrazole ring serves as a fundamental structural motif, and the presence of a bromo substituent at the 4-position introduces unique electronic and steric properties, making it an invaluable building block in modern chemical research.

Recent advancements in synthetic methodologies have further highlighted the potential of 4-Bromo-1H-pyrazole-1-carbonyl chloride in constructing bioactive molecules. For instance, researchers have employed this compound as a key precursor in the synthesis of kinase inhibitors, which are pivotal in anticancer drug development. The carbonyl chloride group facilitates nucleophilic substitutions, enabling the incorporation of various functional groups to modulate biological activity.

In terms of physical properties, 4-Bromo-1H-pyrazole-1-carbonyl chloride is typically obtained as a crystalline solid with a melting point of approximately 95°C. Its solubility in common organic solvents such as dichloromethane and THF makes it amenable to various reaction conditions. The compound exhibits moderate stability under ambient conditions but requires careful handling due to its reactivity with water and alcohols.

From an application standpoint, 4-Bromo-1H-pyrazole-1-carbonyl chloride has been extensively explored in the development of fluorescent sensors and optoelectronic materials. Its ability to form stable metal complexes with transition metals has led to its use in designing luminescent materials for applications in display technologies and bioimaging. Recent studies have demonstrated that incorporating this compound into metalloporphyrin frameworks can significantly enhance their photophysical properties.

Moreover, the use of 4-Bromo-1H-pyrazole-1-carbonyl chloride in click chemistry has opened new avenues for rapid assembly of complex molecules. The bromo substituent serves as an excellent leaving group, enabling efficient Suzuki-Miyaura couplings and other cross-coupling reactions. This has facilitated the construction of diverse libraries of pyrazole-containing compounds for high-throughput screening in drug discovery.

Looking ahead, the demand for 4-Bromo-1H-pyrazole-1-carbonyl chloride is expected to grow with advancements in green chemistry and sustainable synthetic practices. Researchers are increasingly focusing on developing eco-friendly methods for its synthesis and application, reducing reliance on hazardous reagents and minimizing environmental impact.

In conclusion, 4-Bromo-1H-pyrazole-1-carbonyl chloride (CAS No. 1831072-42-4) stands as a critical intermediate in contemporary organic synthesis, offering unparalleled versatility across multiple disciplines. Its role in advancing drug discovery, materials science, and chemical engineering underscores its importance as a cornerstone of modern chemical research.